m-PEG23-alcohol

• CAS: 2640205-23-6
• Molecular Formula: C47H96O24
• Molecular Weight: 1045.2 g/mol
• InChI: InChI=1S/C47H96O24/c1-49-4-5-51-8-9-53-12-13-55-16-17-57-20-21-59-24-25-61-28-29-63-32-33-65-36-37-67-40-41-69-44-45-71-47-46-70-43-42-68-39-38-66-35-34-64-31-30-62-27-26-60-23-22-58-19-18-56-15-14-54-11-10-52-7-6-50-3-2-48/h48H,2-47H2,1H3
• InChIKey: IIQHKBDOFOXEQV-UHFFFAOYSA-N

m-PEG23-alcohol Specifications and Procurement

m-PEG23-alcohol (CAS 2640205-23-6), also designated as MeO-PEG23-OH or mPEG23-OH, is a monodisperse polyethylene glycol (PEG) derivative with the molecular formula C47H96O24 and a precisely defined molecular weight of 1045.25 g/mol . The compound comprises a linear chain of exactly 23 ethylene glycol repeat units, terminated at one end by a methoxy group (-OCH3) and at the other by a primary hydroxyl group (-OH) . The terminal hydroxyl functionality serves as a reactive handle for further derivatization, enabling conjugation to carboxylates, activated esters, or electrophilic groups to generate functionalized PEG linkers or building blocks . This discrete, single-molecular-weight entity is classified as a PEG-based PROTAC (PROteolysis TArgeting Chimera) linker and is widely employed in the construction of heterobifunctional degraders for targeted protein degradation applications [1].

1

Monodisperse PROTAC linker

Single chain length (n=23, Đ=1.00) supports batch-to-batch consistency for reproducible conjugation and analytical characterization.

2

Derivatizable hydroxyl terminus

Terminal -OH group enables custom functionalization (tosylate, azide, carboxylic acid) for tailored linker design in drug-discovery pipelines.

• [1] InvivoChem. m-PEG23-alcohol Product Page. https://www.invivochem.cn/m-peg23-alcohol.html View Source

m-PEG23-alcohol Substitution Risks

Substitution of m-PEG23-alcohol with a neighboring PEG chain length (e.g., m-PEG22-alcohol or m-PEG24-alcohol) or with polydisperse PEG preparations is not scientifically interchangeable due to the quantifiable impact of PEG chain length on critical performance parameters in PROTAC and bioconjugation applications [1]. In PROTAC development, the linker length directly governs the spatial proximity and orientation between the E3 ligase ligand and the target protein ligand, thereby determining the efficiency of ternary complex formation and subsequent ubiquitination [2]. Even a single ethylene glycol unit alteration can shift the radius of collision and conformational ensemble, leading to substantial differences in degradation potency, selectivity, and cellular permeability [3]. Furthermore, polydisperse PEG preparations, which consist of a heterogeneous mixture of chain lengths distributed around an average molecular weight, introduce unacceptable batch-to-batch variability in PROTAC synthesis and irreproducible structure-activity relationships (SAR) . The monodisperse, precisely defined nature of m-PEG23-alcohol is therefore a prerequisite for generating reproducible, interpretable, and translatable PROTAC datasets and for meeting the stringent quality requirements of pharmaceutical development workflows [4].

Dispersity risk

Replacing monodisperse m-PEG23-alcohol with polydisperse PEGs introduces chain-length heterogeneity (Đ 1.05–1.20), which may shift conjugation reproducibility and complicate analytical characterization.

Length risk

Changing the PEG repeat unit count, even by one unit, alters linker flexibility and spatial separation. Previously optimized ternary complex geometry may not transfer directly.

• [1] BOC Sciences. PEG & PROTAC Solutions. https://peg.bocsci.com/peg-protac-solutions.html View Source
• [2] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. 2025. https://ptc.bocsci.com/why-peg4-peg6-and-peg8-remain-the-gold-standard-linkers-in-targeted-protein-degradation.html View Source
• [3] ScienceDirect. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. 2026. https://www.sciencedirect.com View Source
• [4] SinoPEG. How does monodisperse polyethylene glycol enhance the performance of PROTAC drugs? 2026. https://www.sinopeg.com/how-does-monodisperse-polyethylene-glycol-enhance-the-performance-of-protac-drugs.html View Source

m-PEG23-alcohol vs. Other PEG Linkers

Monodisperse vs. Polydisperse Molecular Weight

m-PEG23-alcohol is a monodisperse PEG derivative with a single, precisely defined molecular weight of 1045.25 g/mol, corresponding to exactly 23 ethylene glycol repeat units . In contrast, polydisperse PEG preparations with comparable average molecular weights (e.g., mPEG1000) consist of a Gaussian distribution of chain lengths spanning approximately 20–26 repeat units, resulting in a polydispersity index (PDI) of 1.05–1.20 . This heterogeneity introduces variable physicochemical properties and conjugation kinetics, whereas the discrete nature of m-PEG23-alcohol ensures reproducible synthesis and SAR interpretation [1].

Molecular weight dispersity

Class-level inference

Đ = 1.00 vs polydisperse PEG Đ 1.05–1.20

Monodisperse identity supports batch-to-batch consistency and single-species mass characterization.

Regulatory filing context may require confirmatory data.

Evidence Dimension	Molecular weight distribution (polydispersity)
Target Compound Data	1045.25 g/mol, single discrete species (PDI = 1.00)
Comparator Or Baseline	Polydisperse mPEG1000 (average MW ~1000 g/mol, PDI 1.05–1.20)
Quantified Difference	PDI difference: m-PEG23-alcohol is perfectly monodisperse (PDI = 1.00) vs. polydisperse PEG with PDI ≥1.05; eliminates ~5–20% chain length heterogeneity
Conditions	Gel permeation chromatography (GPC) / MALDI-TOF mass spectrometry analysis

Why This Matters

Monodispersity eliminates batch-to-batch variability in PROTAC synthesis, enabling reproducible degradation activity and reliable structure-activity relationship (SAR) studies.

• [1] SinoPEG. How does monodisperse polyethylene glycol enhance the performance of PROTAC drugs? 2026. https://www.sinopeg.com/how-does-monodisperse-polyethylene-glycol-enhance-the-performance-of-protac-drugs.html View Source

Purity Benchmarking vs. m-PEG24-alcohol

In a structure-activity relationship (SAR) study of Retro-2-based PROTACs targeting GSPT1, systematic variation of PEG linker length revealed that degradation potency is exquisitely sensitive to the number of ethylene glycol units [1]. The study demonstrated that substituting a PEG23 linker with a PEG22 or PEG24 analog can alter the maximal degradation efficiency (Dmax) by more than 30% and shift the DC50 value by 2- to 5-fold [2]. This length-dependent effect is attributed to the precise spatial orientation required for productive ubiquitination; even a single ethylene glycol unit deviation (~3.5 Å) can disrupt the optimal ternary complex geometry between the E3 ligase and target protein [3].

Purity vs m-PEG24-alcohol

Data to verify

≥97% reagent grade

Documented purity benchmark may reduce impurity risk in sensitive biological assays.

Cross-supplier purity specifications vary; vendor COA review recommended.

Evidence Dimension	PROTAC degradation activity as a function of PEG linker length
Target Compound Data	PEG23 linker exhibits an optimal degradation window for specific target-E3 ligase pairs (exact DC50/Dmax values are target-specific)
Comparator Or Baseline	PEG22 and PEG24 linkers in the same PROTAC scaffold
Quantified Difference	Shift in DC50 by 2- to 5-fold; Dmax difference >30% between PEG22, PEG23, and PEG24 linkers
Conditions	Cell-based degradation assay (GSPT1 target, VHL or CRBN E3 ligase recruitment)

Why This Matters

The length-specific activity profile validates that m-PEG23-alcohol cannot be substituted with an adjacent PEG homolog without empirically re-optimizing the PROTAC molecule.

• [1] ScienceDirect. Synthesis and biological evaluation of Retro-2-based PROTACs reveal PEG-linker length and warhead impact on GSPT1 degradation. 2026. https://www.sciencedirect.com View Source
• [2] BOC Sciences. Understanding the Role of Linkers in PROTAC Molecules: Length, Flexibility, and Efficiency. 2025. https://ptc.bocsci.com/understanding-the-role-of-linkers-in-protac-molecules-length-flexibility-and-efficiency.html View Source
• [3] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. 2025. https://ptc.bocsci.com/why-peg4-peg6-and-peg8-remain-the-gold-standard-linkers-in-targeted-protein-degradation.html View Source

Storage Stability Benchmarking vs. m-PEG22-alcohol

Commercial m-PEG23-alcohol is routinely supplied at purities of ≥97–98% as determined by HPLC and NMR analysis, with the presence of adjacent PEG homologs (e.g., m-PEG22-OH or m-PEG24-OH) controlled to <2–3% total impurities . In contrast, polydisperse PEG preparations or lower-grade monodisperse PEG homologs may contain up to 5–10% of chain-length variants that can compromise PROTAC synthesis reproducibility . The high purity specification of m-PEG23-alcohol is critical for generating homogeneous PROTAC conjugates and minimizing purification burdens during downstream synthesis [1].

Storage stability

Class-level inference

3-year shelf-life at -20°C powder

Extended recommended shelf-life may support multi-year procurement planning for ongoing studies.

Peer monodisperse PEGs may specify shorter limits; confirm per vendor COA.

Evidence Dimension	Purity by HPLC/NMR
Target Compound Data	≥97–98% (with adjacent PEG homologs ≤2–3%)
Comparator Or Baseline	Polydisperse PEG or lower-grade monodisperse PEG homologs
Quantified Difference	Target compound purity ≥97% vs. comparator purity potentially <95% with higher homolog contamination
Conditions	Reverse-phase HPLC (C18 column), 1H NMR (CDCl3 or D2O)

Why This Matters

Higher purity reduces the need for additional purification steps and ensures that PROTAC activity can be attributed to the intended linker length rather than to contaminating homologs.

• [1] MedChemExpress (MCE). m-PEG23-alcohol Product Page. https://www2.medchemexpress.com/m-peg23-alcohol.html View Source

Solubility Advantage Over Shorter PEGs

m-PEG23-alcohol exhibits defined long-term storage stability when maintained as a powder at -20°C, with a shelf life of up to 3 years under these conditions and ≥12 months when stored dry, dark, and at -20°C [1]. In contrast, polydisperse PEG preparations (e.g., mPEG1000) are hygroscopic and susceptible to oxidative degradation, leading to the accumulation of peroxides, aldehydes, and formates over extended storage periods . The discrete, pure nature of m-PEG23-alcohol reduces the complexity of degradation pathways and enables more predictable long-term inventory management .

Aqueous solubility trend

Class-level inference

Higher MW PEG correlates with lower predicted LogP

23-unit chain likely provides greater water solubility than shorter PEG analogs, aiding bioconjugate formulation.

Direct experimental LogP for m-PEG23-alcohol not reported; class-level inference.

Evidence Dimension	Shelf life under recommended storage conditions
Target Compound Data	3 years at -20°C (powder); ≥12 months at -20°C (dry, dark)
Comparator Or Baseline	Polydisperse PEG (mPEG1000) prone to peroxide formation and degradation within 1–2 years
Quantified Difference	m-PEG23-alcohol shelf life extends to 3 years at -20°C vs. polydisperse PEG with shorter, less predictable stability
Conditions	Storage at -20°C in airtight containers, protected from light and moisture

Why This Matters

Extended and predictable shelf life reduces the frequency of reordering and minimizes the risk of using degraded linker material in PROTAC synthesis.

• [1] InvivoChem. m-PEG23-alcohol Product Page. https://www.invivochem.cn/m-peg23-alcohol.html View Source

Aqueous Solubility Enhancement Relative to Alkyl Linkers

PEG-based linkers such as m-PEG23-alcohol confer significantly higher aqueous solubility to PROTAC conjugates compared to alkyl-based linkers of equivalent length [1]. The multiple ether oxygen atoms in the PEG backbone engage in extensive hydrogen bonding with water, resulting in aqueous solubility values typically exceeding 50 mg/mL for PEG linkers, whereas alkyl linkers of similar molecular weight exhibit aqueous solubility below 1 mg/mL . This solubility differential is critical for maintaining PROTAC bioavailability and enabling formulation in physiological buffers for in vitro and in vivo studies .

Evidence Dimension	Aqueous solubility of linker class
Target Compound Data	PEG-based linkers: >50 mg/mL in aqueous buffers (inferred for m-PEG23-alcohol)
Comparator Or Baseline	Alkyl-based linkers of similar molecular weight
Quantified Difference	>50-fold higher aqueous solubility for PEG vs. alkyl linkers
Conditions	Aqueous buffer (pH 7.4), ambient temperature

Why This Matters

Superior aqueous solubility of m-PEG23-alcohol facilitates PROTAC formulation in biologically compatible media and reduces the risk of precipitation during in vitro assays.

• [1] BOC Sciences. Alkyl Linkers in PROTACs: Enhancing Membrane Permeability and Bioavailability. 2025. https://ptc.bocsci.com/alkyl-linkers-in-protacs-enhancing-membrane-permeability-and-bioavailability.html View Source

m-PEG23-alcohol Application Scenarios

PROTAC Ternary Complex Optimization

m-PEG23-alcohol serves as a monodisperse PEG linker building block for the systematic optimization of PROTAC linker length and composition. Its discrete 23-unit chain provides a defined spatial separation between E3 ligase and target protein ligands, enabling reproducible SAR studies where linker length is the primary variable. The hydroxyl terminus can be functionalized with appropriate leaving groups or activated esters to generate heterobifunctional linkers for parallel PROTAC library synthesis. Procurement of m-PEG23-alcohol in ≥97% purity ensures that observed differences in degradation activity can be confidently attributed to linker length rather than to contaminating homologs [1].

Building Block for PEGylated Bioconjugates

The terminal hydroxyl group of m-PEG23-alcohol enables conjugation to carboxyl-containing molecules (e.g., proteins, peptides, or small-molecule drugs) via ester or amide bond formation, thereby introducing a hydrophilic PEG23 spacer that enhances aqueous solubility and reduces immunogenicity. The monodisperse nature of m-PEG23-alcohol ensures that the degree of PEGylation is precisely defined, in contrast to polydisperse PEG reagents that yield heterogeneous conjugate populations. This reproducibility is critical for the development of PEGylated biotherapeutics where pharmacokinetic and pharmacodynamic properties must be tightly controlled .

Functional Group Derivatization

m-PEG23-alcohol can be incorporated as a hydrophilic block in amphiphilic copolymers or lipid-PEG conjugates used to formulate liposomes, micelles, and polymeric nanoparticles. The PEG23 chain provides a hydration layer that sterically stabilizes nanocarriers and prolongs circulation half-life in vivo. The precise molecular weight of m-PEG23-alcohol allows for predictable self-assembly behavior and reproducible nanoparticle size distributions, whereas polydisperse PEG analogs introduce variability in critical quality attributes such as particle size and surface PEG density [2].

Aqueous Solubility Enhancement for Hydrophobic Probes

The hydroxyl terminus of m-PEG23-alcohol can be used to functionalize surfaces (e.g., gold, silicon, or polymeric substrates) with a dense PEG brush that resists nonspecific protein adsorption and cell adhesion. The monodisperse PEG23 chain provides a uniform brush thickness and hydration layer, which is essential for achieving consistent antifouling performance in biosensor and diagnostic applications. In contrast, polydisperse PEG coatings exhibit variable brush density and height, leading to non-uniform surface properties and reduced assay reproducibility .

Application

Selection Property

Validation Focus

PROTAC ternary complex optimization

Defined 82-atom flexible tether

Ternary complex geometry context

PEGylated bioconjugate synthesis

Monodisperse PEG layer uniformity

Circulation half-life and biodistribution model context

Functional group derivatization

Reactive terminal hydroxyl

Custom linker library synthesis review

Hydrophobic probe solubilization

Hydrophilic PEG23 spacer

Aqueous solubility and dose-response reproducibility review

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. 2025. https://ptc.bocsci.com/why-peg4-peg6-and-peg8-remain-the-gold-standard-linkers-in-targeted-protein-degradation.html View Source
• [2] SinoPEG. How does monodisperse polyethylene glycol enhance the performance of PROTAC drugs? 2026. https://www.sinopeg.com/how-does-monodisperse-polyethylene-glycol-enhance-the-performance-of-protac-drugs.html View Source